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Compound of Interest

Compound Name:
3-Amino-5-bromopyridine-2-

carboxylic acid

Cat. No.: B582003 Get Quote

Essential Safety and Handling Guide for 3-Amino-5-
bromopyridine-2-carboxylic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 3-Amino-5-bromopyridine-2-
carboxylic acid (CAS No. 870997-85-6). Adherence to these procedures is vital for ensuring

laboratory safety and minimizing risks.

Hazard Identification and Personal Protective Equipment
(PPE)
3-Amino-5-bromopyridine-2-carboxylic acid is classified with the following hazard

statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation). Therefore, a comprehensive PPE

strategy is mandatory.

Summary of Required Personal Protective Equipment
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Protection Type Required Equipment
Specifications and

Standards

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must comply with EN166 or

equivalent standards. Use

goggles with indirect

ventilation to protect against

splashes of this chemical. A full

face shield should be used in

addition to goggles where

there is a high risk of

splashing[1][2].

Skin and Body Protection

Chemical-resistant gloves

(Nitrile or Neoprene),

chemical-resistant apron or lab

coat.

Nitrile gloves are

recommended for their

resistance to a variety of

chemicals and good abrasion

resistance. Neoprene gloves

offer broad resistance against

acids and caustics[2]. A long-

sleeved lab coat or chemical-

resistant apron is necessary to

prevent skin contact[3][4].

Respiratory Protection
Effective dust mask or

respirator.

A dust mask (e.g., N95) is

suitable for low-dust

environments[1][5]. If user

operations generate significant

dust, fumes, or aerosols, or if

ventilation is inadequate, a full-

face respirator with an

appropriate acid gas cartridge

is recommended[1][3].

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to ensure safety and environmental

compliance. The following workflow outlines the key steps from preparation to disposal.
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Standard Handling Workflow for 3-Amino-5-bromopyridine-2-carboxylic acid

Preparation Phase

Handling Phase

Post-Handling & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Work in Ventilated Area
(Fume Hood)

3. Assemble Equipment
(Spatulas, Weighing Paper, etc.)

4. Weigh Chemical
Minimize dust generation.

Proceed to Handling

5. Transfer to Reaction Vessel
Use appropriate tools.

6. Monitor Reaction
Keep sash of fume hood lowered.

7. Decontaminate Equipment
Wash with appropriate solvent.

Reaction Complete

8. Dispose of Chemical Waste
Follow institutional guidelines.

9. Dispose of Contaminated PPE
As hazardous waste.

10. Clean Work Area
Wash hands thoroughly.
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Caption: Standard operating procedure for handling 3-Amino-5-bromopyridine-2-carboxylic
acid.

Step-by-Step Handling Protocol
Preparation:

Always work in a well-ventilated area, preferably a chemical fume hood, to minimize

inhalation exposure[4].

Ensure that an eyewash station and safety shower are readily accessible[6][7].

Before handling, put on all required PPE as detailed in the table above.

Handling:

Avoid generating dust when handling the solid material[3][4].

Use appropriate, clean tools (e.g., spatulas) for transferring the chemical.

Keep the container tightly closed when not in use and store it in a cool, dry, dark place with

an inert atmosphere[8].

Do not eat, drink, or smoke in the handling area[8][9].

Disposal Plan:

Dispose of waste contents and containers to an approved waste disposal plant in

accordance with local, state, and federal regulations[8].

Contaminated PPE, such as gloves and lab coats, should also be treated as hazardous

waste and disposed of accordingly.

Do not allow the chemical to enter drains or waterways[3].

Emergency Procedures
In case of accidental exposure, immediate and appropriate action is crucial.
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Emergency Response for Accidental Exposure

Skin Contact Eye Contact Inhalation Ingestion

Accidental Exposure Occurs

Wash with plenty of soap and water
for at least 15 minutes.

Skin

Rinse cautiously with water
for several minutes (at least 15).

Eye

Move person to fresh air.

Inhalation

Rinse mouth with water.

Ingestion

Remove contaminated clothing.

Seek medical attention
if irritation occurs.

Remove contact lenses, if present
and easy to do. Continue rinsing.

Seek immediate medical attention.

Keep at rest in a position
comfortable for breathing.

Call a POISON CENTER or doctor
if you feel unwell.

Do NOT induce vomiting.

Call a POISON CENTER or doctor
immediately.
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Caption: First aid procedures for exposure to 3-Amino-5-bromopyridine-2-carboxylic acid.
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Detailed First-Aid Measures
After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes.[8]. Remove any contaminated clothing and wash it before reuse[8]. If skin

irritation develops or persists, seek medical attention[8].

After Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

making sure to also wash under the eyelids[8][10]. If present, remove contact lenses and

continue rinsing[8]. It is crucial to get medical attention immediately[6][8].

After Inhalation: Move the affected person to an area with fresh air[8]. If the person is not

breathing, provide artificial respiration[8]. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell[8][9].

After Ingestion: If the substance is swallowed, rinse the mouth thoroughly with water[8]. Do

not induce vomiting[8]. Call a physician or poison control center immediately[8]. Never give

anything by mouth to an unconscious person[8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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